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Compound of Interest

Compound Name: GlyH-101

Cat. No.: B15614586

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the proper disposal
procedures for GlyH-101, a potent and reversible inhibitor of the CFTR chloride channel.

GlyH-101 Chemical and Physical Properties

A summary of the key quantitative data for GlyH-101 is presented below, offering a quick
reference for its essential characteristics.

Property Value

Molecular Weight 493.15 g/mol [1][2]

Chemical Formula C19H15Br2NsO3[3]

Appearance Light yellow to yellow solid[4]

Solubility Soluble in DMSO to 100 mM

Storage Temperature Long-term: -20°C; Short-term: 2-8°C[1][3]
Purity 297%][2]

CAS Number 328541-79-3[5]
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Experimental Protocol for GlyH-101 Disposal

While specific, detailed experimental protocols for the disposal of GlyH-101 are not explicitly
published, the following step-by-step procedure is based on the information provided in the
Safety Data Sheet (SDS) and general best practices for the disposal of laboratory chemicals.
This protocol is designed to be a direct, procedural guide for operational use.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Chemical waste container (clearly labeled)

Liguid-absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

Sealable plastic bags
Procedure:

¢ Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk
assessment to identify potential hazards.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat, to prevent skin and eye contact.

¢ Undiluted/Unused GlyH-101 (Solid):

o Carefully transfer the solid GlyH-101 into a designated and clearly labeled chemical waste
container.

o Avoid generating dust. If the powder is fine, handle it in a fume hood or a well-ventilated

area.
o Ensure the waste container is compatible with the chemical.
e GIlyH-101 Solutions:

o Do not dispose of GlyH-101 solutions down the drain.[6]
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o Absorb small spills or residual solutions with a liquid-absorbent material.[6]
o Carefully scoop the absorbent material and place it into a sealable plastic bag.

o For larger volumes of GlyH-101 solutions, transfer the liquid directly into a labeled
chemical waste container.

e Contaminated Labware:

o

Decontaminate glassware and equipment that has come into contact with GlyH-101.

[¢]

Rinse the labware with a suitable solvent (e.g., DMSO, followed by ethanol and then
water).

Collect the rinse solvent as chemical waste.

[¢]

[¢]

Disposable labware (e.g., pipette tips, tubes) that has been in contact with GlyH-101
should be placed in a designated solid chemical waste container.

e Waste Container Management:
o Keep the chemical waste container securely closed when not in use.

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

» Final Disposal:

o Arrange for the collection of the chemical waste by a licensed hazardous waste disposal
company.

o Follow all federal, state, and local environmental regulations for the disposal of chemical
waste.[6]

GlyH-101 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of GlyH-101, from
initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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